N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide

• IUPAC Name: N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide
• InChI: InChI=1S/C15H18FNO4/c16-11-2-1-3-12(18)13(11)14(19)17-10-4-6-15(7-5-10)20-8-9-21-15/h1-3,10,18H,4-9H2,(H,17,19)
• InChI Key: NHHPNSWWOAUZFA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1NC(=O)C3=C(C=CC=C3F)O)OCCO2
• Molecular Formula: C15H18FNO4
• Molecular Weight: 295.31 g/mol

Description

N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide, also known as DFHBI, is a fluorescent molecule that has gained popularity in scientific research for its unique properties. It is commonly used as a probe for RNA detection in live cells and has been found to have potential applications in the field of bioimaging.

Mechanism of Action

The mechanism of action of N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide involves the binding of the molecule to RNA. N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide has been found to bind to the stem-loop structure of RNA molecules, resulting in a conformational change that leads to the activation of the fluorescent signal. The binding of N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide to RNA is reversible, allowing for the detection of RNA in live cells.
Biochemical and Physiological Effects
N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide has been found to have no significant biochemical or physiological effects on cells. It does not interfere with cellular processes and has been shown to be non-toxic to cells. This property of N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide makes it an ideal probe for RNA detection in live cells.

Advantages and Limitations for Lab Experiments

N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide has several advantages for lab experiments. It is a highly specific probe for RNA detection and can be used in live cells. It has a high signal-to-noise ratio, allowing for the detection of low levels of RNA. N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide is also compatible with a wide range of microscopy techniques, including confocal microscopy and two-photon microscopy.
However, N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide also has some limitations for lab experiments. It requires specialized knowledge and equipment for synthesis and handling. The fluorescent signal of N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide is sensitive to environmental factors such as pH and temperature, which can affect the accuracy of RNA detection. N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide is also limited to the detection of RNA molecules with specific stem-loop structures, which may not be present in all RNA molecules.

Future Directions

N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide has potential applications in the field of bioimaging beyond RNA detection. Future research could explore the use of N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide as a probe for other biomolecules, such as proteins and lipids. The synthesis method of N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide could also be optimized to improve its efficiency and yield. Additionally, N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide could be modified to increase its stability and reduce its sensitivity to environmental factors, improving its accuracy for RNA detection.
Conclusion
N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide is a unique fluorescent molecule that has gained popularity in scientific research for its specific binding to RNA molecules. Its properties make it an ideal probe for RNA detection in live cells. While N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide has some limitations, it has potential applications in the field of bioimaging beyond RNA detection. Future research could explore the use of N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide as a probe for other biomolecules, improving its accuracy and expanding its applications.

Synthesis Methods

N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide can be synthesized through a multistep reaction that involves the condensation of 2-fluoro-6-hydroxybenzoic acid with 1,4-dioxaspiro[4.5]decan-8-one. The resulting product is then further modified to produce N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide. The synthesis method of N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide is complex and requires specialized knowledge and equipment.

Scientific Research Applications

N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide has been widely used in scientific research as a probe for RNA detection in live cells. It has been found to bind specifically to RNA molecules, resulting in a fluorescent signal that can be detected using microscopy. This property of N-(1,4-dioxaspiro[4.5]decan-8-yl)-2-fluoro-6-hydroxybenzamide has enabled researchers to visualize RNA in real-time, providing insights into RNA dynamics and function.